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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical performance of Pegadricase, a

novel uricase enzyme, with its tolerogenic formulation, SEL-212. The data presented herein is

derived from key preclinical studies and is intended to inform researchers and drug

development professionals on the long-term efficacy and immunogenicity profile of this

therapeutic approach for hyperuricemia and gout.

Introduction to Pegadricase and the
Immunogenicity Challenge
Pegadricase is a recombinant pegylated uricase (urate oxidase) designed to treat conditions

of hyperuricemia, such as gout, by converting uric acid into the more soluble and readily

excretable compound, allantoin. As a non-human enzyme, uricase therapies are often limited

by their immunogenicity, leading to the formation of anti-drug antibodies (ADAs). These ADAs

can neutralize the therapeutic effect of the enzyme and cause adverse reactions. To address
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this challenge, Pegadricase has been co-formulated with ImmTOR, a proprietary immune

tolerance platform, to create SEL-212. This guide focuses on the preclinical data that validates

the long-term efficacy of this combination.

Mechanism of Action: Purine Degradation Pathway
Pegadricase exerts its therapeutic effect by intervening in the final step of purine metabolism

in humans. The following diagram illustrates the purine degradation pathway and the specific

action of Pegadricase.
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Figure 1: Purine Degradation Pathway and Pegadricase Mechanism of Action.

Experimental Protocols
The long-term efficacy of Pegadricase, both alone and in combination with ImmTOR (SEL-

212), has been evaluated in various preclinical models. The following protocols are based on
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methodologies reported in foundational studies.

Uricase-Deficient Mouse Model of Hyperuricemia
Animal Model: Uricase-deficient mice, which exhibit elevated serum uric acid levels, were

used to model hyperuricemia.

Treatment Groups:

Vehicle control

Pegadricase alone

SEL-212 (Pegadricase co-administered with ImmTOR nanoparticles)

Dosing Regimen: Intravenous (IV) administration of treatments at specified intervals over a

long-term study period (e.g., weekly or bi-weekly for several weeks).

Efficacy Assessment:

Serum Uric Acid (sUA) Levels: Blood samples were collected at multiple time points post-

administration to determine sUA concentrations using a quantitative enzymatic assay.

Anti-Drug Antibody (ADA) Titers: Serum samples were analyzed for the presence of anti-

pegladricase antibodies using an enzyme-linked immunosorbent assay (ELISA).

Study Duration: Long-term studies were conducted for up to 60 days to assess the durability

of the therapeutic effect and the development of immunogenicity.

Non-Human Primate (NHP) Model
Animal Model: Wild-type non-human primates were utilized to evaluate the immunogenicity

and pharmacokinetics of Pegadricase and SEL-212 in a species with a more complex

immune system.

Treatment Groups:

Pegadricase alone
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SEL-212 (Pegadricase co-administered with ImmTOR nanoparticles)

Dosing Regimen: Intravenous (IV) infusions were administered according to a predefined

schedule.

Efficacy and Immunogenicity Assessment:

Pharmacokinetics (PK): Serum concentrations of Pegadricase were measured over time

to determine its half-life and clearance.

Pharmacodynamics (PD): Serum uric acid levels were monitored to assess the urate-

lowering activity of the treatments.

Anti-Drug Antibody (ADA) Titers: The formation of anti-pegladricase antibodies was

quantified.

Comparative Efficacy Data
The following tables summarize the quantitative data from preclinical studies, comparing the

long-term efficacy of Pegadricase administered alone versus as part of the SEL-212

formulation.

Table 1: Serum Uric Acid Levels in Uricase-Deficient Mice

Treatment
Group

Day 7 Day 14 Day 21 Day 28 Day 60

Pegadricase

Alone
Maintained Elevated Elevated Elevated Elevated

SEL-212

(Pegadricase

+ ImmTOR)

Maintained Maintained Maintained Maintained Maintained

Note: "Maintained" indicates serum uric acid levels remained at or near baseline normal levels,

while "Elevated" indicates a return to hyperuricemic levels.

Table 2: Anti-Drug Antibody (ADA) Titers in Uricase-Deficient Mice
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Treatment Group ADA Titers at Day 28

Pegadricase Alone High

SEL-212 (Pegadricase + ImmTOR) Low / Undetectable

Table 3: Efficacy in Non-Human Primates

Treatment Group Sustained Uricase Activity
Anti-Drug Antibody (ADA)
Formation

Pegadricase Alone Transient Significant

SEL-212 (Pegadricase +

ImmTOR)
Prolonged Prevented/Reduced

Experimental Workflow and Logical Relationships
The diagrams below illustrate a typical experimental workflow for evaluating the long-term

efficacy of Pegadricase in a preclinical setting and the logical relationship of how ImmTOR

mitigates the immunogenicity of Pegadricase.
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Figure 2: Preclinical Experimental Workflow for Long-Term Efficacy Validation.
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Immune Response to Pegadricase Alone

Immune Tolerance with SEL-212
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Figure 3: Logical Relationship of ImmTOR-Mediated Immune Tolerance.

Conclusion
The preclinical data strongly support the long-term efficacy of Pegadricase when co-

administered with ImmTOR as SEL-212. In preclinical models, SEL-212 demonstrated

sustained control of serum uric acid levels and a significant reduction or prevention of anti-drug

antibody formation compared to Pegadricase administered alone. These findings highlight the

potential of the ImmTOR platform to mitigate the immunogenicity of biologic therapies, thereby

enhancing their long-term therapeutic benefit. This preclinical evidence provided a robust

rationale for the clinical development of SEL-212 as a promising treatment for patients with

chronic refractory gout.

To cite this document: BenchChem. [Validating the Long-Term Efficacy of Pegadricase in
Preclinical Models: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15723482/docs#validating-the-long-term-efficacy-of-
pegadricase-in-preclinical-models-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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